Cas no 1314704-06-7 (Benzeneacetic acid, 4-(1-carboxycyclobutyl)-, 1-methyl ester)

• Product Name: Benzeneacetic acid, 4-(1-carboxycyclobutyl)-, 1-methyl ester
• CAS No: 1314704-06-7
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 2102162
• Update Time: 2023-11-19

Benzeneacetic acid, 4-(1-carboxycyclobutyl)-, 1-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-METHOXY-2-OXOETHYL)PHENYL]CYCLOBUTANE-1-CARBOXYLIC ACID
• 1-[4-(2-METHOXY-2-OXOETHYL)PHENYL]CYCLOBUTANE-1-CA
• CID 122174167
• Benzeneacetic acid, 4-(1-carboxycyclobutyl)-, 1-methyl ester

• Inchi： 1S/C14H16O4/c1-18-12(15)9-10-3-5-11(6-4-10)14(13(16)17)7-2-8-14/h3-6H,2,7-9H2,1H3,(H,16,17)
• InChI Key： RDLQUTJGZDYCFC-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(CC(=O)OC)=CC=2)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 325
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 401.7±33.0 °C(Predicted)
• pka: 4.37±0.20(Predicted)